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Compound of Interest

Compound Name: MK-5108

CAS No.: 1010085-13-8

Cat. No.: B1683883

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like MK-5108. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure research environment. By offering clear, procedural guidance, we aim to be

your preferred source for laboratory safety and chemical handling information, building trust

through value beyond the product itself.

Essential Safety and Handling at a Glance
MK-5108 is a potent and selective Aurora A kinase inhibitor. While specific hazard

classifications may vary slightly between suppliers, it is crucial to handle this compound with

care. The following table summarizes key quantitative data for quick reference.
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Property Value Source

Molecular Formula C22H21ClFN3O3S Selleck Chemicals

Molecular Weight 461.94 g/mol Selleck Chemicals

Solubility >10 mM in DMSO APExBIO

Storage Temperature -20°C (stock solutions) APExBIO

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling MK-5108, a comprehensive suite of personal protective equipment is

mandatory to minimize exposure risk.

Eye and Face Protection:

Wear chemical safety goggles that meet government standards such as NIOSH (US) or EN

166 (EU).

Skin Protection:

Gloves: Use appropriate chemical-resistant gloves.

Body Protection: A lab coat is required. For more extensive handling, consider a protective

suit.

Respiratory Protection:

If engineering controls are not sufficient to maintain airborne concentrations below

established exposure limits, a NIOSH-approved respirator is necessary.

Step-by-Step Handling and Operational Plan
A systematic approach to handling MK-5108 ensures both personal safety and experimental

integrity.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.

Ensure easy access to an eyewash station and a safety shower.

2. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

3. Spill Response:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material and place it in a suitable, labeled container for

disposal.

Ventilate the area and wash the spill site after the material has been collected.

Disposal Plan: Responsible Waste Management
Proper disposal of MK-5108 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Dispose of unused material and its container as hazardous waste.

Contact a licensed professional waste disposal service to dispose of this material.

Do not allow the product to enter drains.

Logical Workflow for Handling and Disposal
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The following diagram illustrates the key decision points and steps for the safe handling and

disposal of MK-5108.
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Caption: Workflow for Safe Handling and Disposal of MK-5108.
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To cite this document: BenchChem. [Navigating the Safe Handling of MK-5108: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683883/docs#navigating-the-safe-handling-of-mk-
5108-a-comprehensive-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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